2-(3-acetylphenoxy)acetamide
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-acetylphenoxy)acetamide involves the reaction of 3-acetylphenol with chloroacetic acid to form 2-(3-acetylphenoxy)acetic acid, which is then converted to the amide using ammonium hydroxide.", "Starting Materials": [ "3-acetylphenol", "chloroacetic acid", "ammonium hydroxide" ], "Reaction": [ "Step 1: 3-acetylphenol is reacted with chloroacetic acid in the presence of a catalyst such as sulfuric acid to form 2-(3-acetylphenoxy)acetic acid.", "Step 2: The resulting acid is then treated with ammonium hydroxide to form the amide, 2-(3-acetylphenoxy)acetamide." ] } | |
CAS RN |
1016845-72-9 |
Product Name |
2-(3-acetylphenoxy)acetamide |
Molecular Formula |
C10H11NO3 |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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